5-(4-Chloroanilino)-2-(4-methylphenyl)-1,3-thiazole-4-carbonitrile

• CAS No.: 185015-94-5
• Molecular Formula: C17H12ClN3S
• Molecular Weight: 325.8 g/mol
• IUPAC Name: 5-(4-chloroanilino)-2-(4-methylphenyl)-1,3-thiazole-4-carbonitrile
• InChI: InChI=1S/C17H12ClN3S/c1-11-2-4-12(5-3-11)16-21-15(10-19)17(22-16)20-14-8-6-13(18)7-9-14/h2-9,20H,1H3
• InChI Key: FGQZSYPNBIXVBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(S2)NC3=CC=C(C=C3)Cl)C#N

Description

5-(4-Chloroanilino)-2-(4-methylphenyl)-1,3-thiazole-4-carbonitrile: is a heterocyclic compound with a thiazole ring and a cyano group (CN) attached to it. The structure consists of a thiazole core, a chloroanilino substituent, and a methylphenyl group.

• Thiazoles are known for their diverse biological activities and are commonly found in pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of other compounds.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor properties).

Medicine: Research into its pharmacological effects and potential drug development.

Industry: Limited information on industrial applications, but it may find use in specialty chemicals.

Mechanism of Action

• The exact mechanism of action remains to be fully elucidated.
• Potential molecular targets and pathways involve interactions with enzymes, receptors, or cellular processes.

Comparison with Similar Compounds

Similar Compounds: